6450-77-7

1-[(2R,3R,4S,5R)-5-[[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-3,4-dihydroxyoxolan-2-yl]pyridin-1-ium-3-carboxylate

In Stock

• CAS RN:
• 6450-77-7

• Formula:
• C₂₁H₂₆N₆O₁₅P₂

• InChI:
• InChI=1S/C21H26N6O15P2/c22-17-12-18(24-7-23-17)27(8-25-12)20-16(31)14(29)11(41-20)6-39-44(36,37)42-43(34,35)38-5-10-13(28)15(30)19(40-10)26-3-1-2-9(4-26)21(32)33/h1-4,7-8,10-11,13-16,19-20,28-31H,5-6H2,(H4-,22,23,24,32,33,34,35,36,37)/t10-,11-,13-,14-,15-,16-,19-,20-/m1/s1

• InChIKey:
• SENPVEZBRZQVST-HISDBWNOSA-N

• Deamido-NAD(+), also known as deamido-NAD or naad, belongs to the class of organic compounds known as (5'->5')-dinucleotides. These are dinucleotides where the two bases are connected via a (5'->5')-phosphodiester linkage. Deamido-NAD(+) is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, deamido-nad(+) is primarily located in the cytoplasm, mitochondria and nucleus. Deamido-NAD(+) exists in all eukaryotes, ranging from yeast to humans. In humans, deamido-nad(+) is involved in the homocarnosinosis pathway, the glutamate metabolism pathway, and the nicotinate and nicotinamide metabolism pathway. Deamido-NAD(+) is also involved in several metabolic disorders, some of which include the 2-hydroxyglutric aciduria (D and L form) pathway, the hyperinsulinism-hyperammonemia syndrome pathway, succinic semialdehyde dehydrogenase deficien...